2-({1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-methyl-5-[[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C14H19N5O2/c1-11-17-18-14(21-11)9-19-6-2-12(3-7-19)10-20-13-8-15-4-5-16-13/h4-5,8,12H,2-3,6-7,9-10H2,1H3
• InChI Key: OTSBWOCJHSKQSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN2CCC(CC2)COC3=NC=CN=C3
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol
• CAS No.: 2548998-79-2

Description

The 5-methyl-1,3,4-oxadiazol-2-yl component is a type of oxadiazole, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized through a variety of methods. One common method involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates.

Molecular Structure Analysis

The molecular structure of 5-methyl-1,3,4-oxadiazol-2-yl is represented by the InChI code 1S/C4H6N2O2/c1-3-5-6-4 (2-7)8-3/h7H,2H2,1H3 and its molecular weight is 114.1.

Chemical Reactions Analysis

Oxadiazoles can undergo a variety of chemical reactions, including annulation reactions, followed by desulfurization/intramolecular rearrangement.

Mechanism of Action

Target of Action

The primary targets of the compound “2-({1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-4-yl}methoxy)pyrazine” are currently unknown

Mode of Action

It is known that the compound contains a 1,3,4-oxadiazole ring, which is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, and two nitrogen atoms . This structure is known to interact with various biological targets and can influence a broad range of chemical and biological properties .

Biochemical Pathways

The 1,3,4-oxadiazole ring is known to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity . Therefore, it is plausible that this compound could affect multiple biochemical pathways.

Result of Action

The specific molecular and cellular effects of this compound’s action are currently unknown . Compounds containing a 1,3,4-oxadiazole ring have been reported to exhibit a range of biological activities, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant effects .

Safety and Hazards

The safety information for 5-methyl-1,3,4-oxadiazol-2-yl includes hazard statements H302-H315-H319-H332-H335 and precautionary statements P261-P280-P305+P351+P338.

Biochemical Analysis

Biochemical Properties

It is known that the 1,3,4-oxadiazole ring, a key component of the compound, is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus .

Molecular Mechanism

It is known that 5- (3-amino-1,2,4-oxadiazol-5-yl)-pyrazine derivatives can be selectively methylated, leading to the formation of 2-methyl-1,2,4-oxadiazolium iodides . This suggests that the compound may interact with biomolecules through methylation .

Dosage Effects in Animal Models

The effects of 2-({1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-4-yl}methoxy)pyrazine at different dosages in animal models have not been studied yet . Future studies could provide valuable information about its threshold effects, as well as any toxic or adverse effects at high doses.